Cas no 137-51-9 (4-Amino-1,3-benzenedisulfonic Acid (>90%))

4-Amino-1,3-benzenedisulfonic Acid (>90%) structure
137-51-9 structure
Product Name:4-Amino-1,3-benzenedisulfonic Acid (>90%)
CAS No:137-51-9
MF:C6H7NO6S2
MW:253.25287938118
MDL:MFCD00035903
CID:36389
PubChem ID:67304
Update Time:2025-04-18

4-Amino-1,3-benzenedisulfonic Acid (>90%) Chemical and Physical Properties

Names and Identifiers

    • 4-Aminobenzene-1,3-disulfonic acid
    • 4-Aminobenzene-1,3-disulphonic acid
    • 4-Amino-1,3-benzenedisulfonic acid
    • Aniline-2,4-disulfonic acid
    • ANILINE-2,4-DISULPHONIC ACID
    • 4-Amino-m-benzenedisulfonicacid
    • 4-amino-3-benzenedisulfonicacid
    • 3-Benzenedisulfonicacid,4-amino-1
    • 4-azanylbenzene-1,3-disulfonic acid
    • 1,3-Benzenedisulfonic acid, 4-amino-
    • OBE9XQ0O96
    • Aniline 2,4 Disulfonic Acid
    • 1-Aminobenzol-2,4-disulfosaure
    • IMUUNYPYNWXUBO-UHFFFAOYSA-N
    • 2-aminobenzene-1,5-disulfonic acid
    • J-007033
    • MFCD00035903
    • 1-AMINO-2,4-BENZENEDISULFONIC ACID
    • 4-Amino-1,3-benzenedisulfonic Acid (>90%)
    • 4-Aminobenzene-1 pound not3-disulfonic acid
    • SY112954
    • FT-0622395
    • D77925
    • AKOS015891290
    • 6-AMINO-1,3-BENZENEDISULFONIC ACID
    • Q27894499
    • Q-200200
    • AS-13930
    • NS00009156
    • EINECS 205-299-3
    • UNII-OBE9XQ0O96
    • SCHEMBL153646
    • 4-aminobenzene-1,3-disulfonicacid
    • EC 205-299-3
    • CS-W022079
    • 4-AMINO-M-BENZENEDISULFONIC ACID
    • DTXSID4059675
    • 137-51-9
    • 1-Amino-2,4-benzenedisulfonic Acid; 2-Aminobenzene-1,5-disulfonic Acid; 4-Amino-m-benzenedisulfonic Acid; 6-Amino-1,3-benzenedisulfonic Acid; Aniline-2,4-disulfonic Acid
    • DB-042396
    • MDL： MFCD00035903
    • Inchi： 1S/C6H7NO6S2/c7-5-2-1-4(14(8,9)10)3-6(5)15(11,12)13/h1-3H,7H2,(H,8,9,10)(H,11,12,13)
    • InChI Key： IMUUNYPYNWXUBO-UHFFFAOYSA-N
    • SMILES： S(C1C(=CC=C(C=1)S(=O)(=O)O)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 252.97100
  • Monoisotopic Mass: 252.971
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.6
  • Topological Polar Surface Area: 152

Experimental Properties

  • Color/Form: White powder
  • Density: 1.844 g/cm3
  • Melting Point: 202-208°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.666
  • PSA: 151.52000
  • LogP: 2.50500

4-Amino-1,3-benzenedisulfonic Acid (>90%) Security Information

4-Amino-1,3-benzenedisulfonic Acid (>90%) Customs Data

  • HS CODE：2921499090
  • Customs Data：

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Amino-1,3-benzenedisulfonic Acid (>90%) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A591450-500mg
4-Amino-1,3-benzenedisulfonic Acid (>90%)
 137-51-9
500mg
 $ 69.00 2023-09-08
TRC
A591450-1g
4-Amino-1,3-benzenedisulfonic Acid (>90%)
 137-51-9
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 $ 105.00 2022-06-08
TRC
A591450-2g
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 137-51-9
2g
 $ 190.00 2023-04-19
TRC
A591450-5g
4-Amino-1,3-benzenedisulfonic Acid (>90%)
 137-51-9
5g
 $ 276.00 2023-04-19
TRC
A591450-10g
4-Amino-1,3-benzenedisulfonic Acid (>90%)
 137-51-9
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 $ 477.00 2023-04-19
Alichem
A019089577-10g
4-Aminobenzene-1,3-disulfonic acid
 137-51-9 95%
10g
 198.79 USD 2021-06-17
abcr
AB436168-1 g
4-Aminobenzene-1,3-disulfonic acid, 97%; .
 137-51-9 97%
1g
 €68.30 2023-07-18
abcr
AB436168-5 g
4-Aminobenzene-1,3-disulfonic acid, 97%; .
 137-51-9 97%
5g
 €113.70 2023-07-18
abcr
AB436168-25 g
4-Aminobenzene-1,3-disulfonic acid, 97%; .
 137-51-9 97%
25g
 €246.50 2023-07-18
abcr
AB436168-100 g
4-Aminobenzene-1,3-disulfonic acid, 97%; .
 137-51-9 97%
100g
 €491.10 2023-07-18

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